Cas no 1338680-46-8 (3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole)

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole is a heterocyclic compound featuring an indole core linked to a 1,2,4-oxadiazole ring substituted with a 4-methylphenyl group. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The oxadiazole moiety enhances stability and bioactivity, while the indole scaffold offers versatility in binding interactions. Its rigid framework is advantageous for designing enzyme inhibitors or fluorescent probes. The compound's synthetic accessibility and functional group compatibility further support its utility in derivatization for targeted applications. Suitable for research in drug discovery and optoelectronic materials, it demonstrates potential as a scaffold for bioactive molecules.
3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole structure
1338680-46-8 structure
Product Name:3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole
CAS No:1338680-46-8
MF:C17H13N3O
MW:275.304623365402
CID:3165853
PubChem ID:136027823
Update Time:2025-08-02

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole
    • 5-(1H-indol-3-yl)-3-(p-tolyl)-1,2,4-oxadiazole
    • BS-3263
    • 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
    • CS-0334416
    • 5-(1H-indol-3-yl)-3-(4-methylphenyl)-1,2,4-oxadiazole
    • 1338680-46-8
    • AKOS024255654
    • MDL: MFCD25951615
    • Inchi: 1S/C17H13N3O/c1-11-6-8-12(9-7-11)16-19-17(21-20-16)14-10-18-15-5-3-2-4-13(14)15/h2-10,18H,1H3
    • InChI Key: BXVPSGRHGBVPMJ-UHFFFAOYSA-N
    • SMILES: O1C(C2=CNC3C=CC=CC2=3)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 275.105862047Da
  • Monoisotopic Mass: 275.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.7Ų

3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM232114-1g
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
1338680-46-8 95%
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$396 2021-08-04
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$ 355.00 2022-06-04
Chemenu
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3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
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A2B Chem LLC
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1338680-46-8 >97%
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A2B Chem LLC
AI87186-5mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
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A2B Chem LLC
AI87186-10mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
1338680-46-8 >97%
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A2B Chem LLC
AI87186-500mg
3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole
1338680-46-8 >97%
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3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole Related Literature

Additional information on 3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-1H-indole

Exploring the Potential of 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole (CAS No. 1338680-46-8): A Versatile Compound in Modern Chemistry

The compound 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole (CAS No. 1338680-46-8) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This heterocyclic molecule combines an indole core with a 1,2,4-oxadiazole ring, linked through a methylphenyl group, creating a scaffold that offers remarkable versatility in chemical and pharmaceutical research.

One of the most intriguing aspects of 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole is its potential role in drug discovery. The indole moiety is a well-known pharmacophore found in numerous biologically active compounds, while the 1,2,4-oxadiazole ring system has demonstrated various pharmacological properties. Researchers are particularly interested in how this combination might lead to novel therapeutic agents, especially in areas such as neurological disorders and inflammation, which are currently hot topics in medical research.

From a synthetic chemistry perspective, 1338680-46-8 presents interesting challenges and opportunities. The compound's structure allows for various modifications, making it a valuable building block in medicinal chemistry. Recent studies have explored its use as a precursor for more complex molecules, with particular focus on its potential in creating selective enzyme inhibitors. This aligns with current trends in precision medicine and targeted drug design, areas that are receiving substantial investment in the pharmaceutical industry.

The physical and chemical properties of 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole make it suitable for various applications beyond pharmaceuticals. Its stability under different conditions and unique electronic properties have sparked interest in materials science, particularly in the development of organic semiconductors and luminescent materials. These applications are especially relevant given the growing demand for organic electronic devices and energy-efficient materials in today's technology-driven market.

Analytical chemists have developed specific methods for characterizing 1338680-46-8, utilizing techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control in research settings and potential industrial applications. The compound's distinct spectral signatures make it relatively easy to identify and quantify, which is important for researchers working with this material.

In the context of green chemistry, there's growing interest in developing more sustainable synthetic routes to compounds like 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole. Recent publications have explored catalyst-free reactions and environmentally benign solvents for its preparation, addressing the chemical industry's push toward sustainable practices and reduced environmental impact. This aligns with current regulatory trends and consumer demand for greener chemical products.

The commercial availability of 1338680-46-8 has increased in recent years, reflecting its growing importance in research. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of academic researchers and industrial laboratories alike. Market analysts note that demand for such specialized heterocyclic compounds is expected to grow steadily, particularly in the Asia-Pacific region where pharmaceutical research is expanding rapidly.

Future research directions for 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole may include exploring its biological activity more thoroughly, optimizing its synthetic pathways, and investigating its potential in materials applications. With the increasing integration of computational chemistry and AI-assisted drug discovery methods, researchers may be able to uncover new applications for this versatile compound more efficiently than ever before.

For scientists working with 1338680-46-8, proper handling and storage recommendations should be followed, although the compound doesn't fall under hazardous classifications. Standard laboratory safety protocols are sufficient when working with this material, making it accessible to a wide range of researchers without requiring specialized safety equipment.

The scientific literature surrounding 3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-indole continues to grow, with new publications appearing regularly in journals covering medicinal chemistry, organic synthesis, and materials science. This reflects the compound's interdisciplinary appeal and its potential to contribute to advancements in multiple scientific domains. Researchers interested in this area should monitor developments closely, as new findings could open up additional applications for this fascinating molecule.

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